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Licochalcone B: Core Scientific Data

CAS No.: 58749-23-8

Compound Focus: Licochalcone B

Get Quote

For research and development purposes, the following table summarizes key quantitative data and

characteristics of Licochalcone B (LicB).

Parameter

Specification / Value

Context /| Assay

Natural Source

Molecular Formula

Molecular Weight

CAS Number

Purity Available

Solubility (DMSO)

Roots of Glycyrrhiza uralensis and
Glycyrrhiza glabra (Licorice)

C16H1405

286.28 g/mol

58749-23-8

>98% t0 99.97% (HPLC)

57 mg/mL (199.1 mM)

Botanical origin [1] [2]

Structural identification [3]

Structural identification [3]

[4]
Chemical identifier [3] [4]
Avalilable for research [3] [4]

For in vitro studies [4]
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Parameter Specification / Value Context /| Assay

Key Bioactivities Anti-cancer, anti-inflammatory, Diverse pharmacological
hepatoprotective, neuroprotective effects [1] [2]

Example ICso (Anti- 8.78 uM (LPS-induced NO production in Specific assay [1] [2]

inflammatory) RAW 264.7 cells)

Example ICso (Anti- 110.15 pyM (HepG2 cell growth inhibition) Specific assay [5]

cancer)

Documented Pharmacological Mechanisms

LicB exerts its effects through multiple signaling pathways and molecular targets. The diagram below

summarizes its key mechanisms of action.

Activates SIRTI/AMPK
Pathway

ctivates 1 Bax/ | Bcl-2 Cell Cycle Reduces Oxidative
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Enhibils PIBK/AKT/mTOR]

Disrupts NEK7-NLRP3 Inhibits NLRP3 Inhibits NF-kB Inhibits 15-LOX Inhibits AB42
Pathway Interaction Inflammasome Pathway (ICs0 9.67 pM) Aggregation

Induces
Autophagy

Click to download full resolution via product page

Key signaling pathways and molecular mechanisms of Licochalcone B.

Suggestions for Finding Extraction Protocols

To obtain the detailed extraction methodologies required for a technical whitepaper, I suggest you:
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e Consult Specialized Analytical Chemistry Journals: Search for articles on the isolation of specific
chalcones in journals dedicated to natural product chemistry, phytochemical analysis, or food
chemistry.

¢ Refine Your Search Strategy: Use more specific terms like "extraction and isolation of
licochalcone B", "preparative HPLC of licochalcone B", or "purification of
chalcones from Glycyrrhiza" in academic databases.

¢ Review Patents: Technical patents in the pharmaceutical or cosmetic industry often contain highly
detailed extraction and purification processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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